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Compound of Interest

Compound Name: 2-Hydroxypropyl acrylate

Cat. No.: B1219563 Get Quote

This technical guide provides a comprehensive overview of the isomers of 2-hydroxypropyl
acrylate (2-HPMA), primarily targeting researchers, scientists, and professionals in drug

development. This document delves into the chemical and physical characteristics, synthesis,

and toxicological profiles of the main isomers found in commercial 2-HPMA.

Introduction to 2-Hydroxypropyl Acrylate and its
Isomers
2-Hydroxypropyl acrylate is a key monomer utilized in the synthesis of various polymers.

Commercial-grade 2-HPMA is not a single compound but rather a mixture of two structural

isomers: 2-hydroxypropyl acrylate (major component) and 1-hydroxypropan-2-yl acrylate

(also referred to as 1-methyl-2-hydroxyethyl acrylate)[1][2]. The typical ratio of these isomers in

commercial products is approximately 75-80% 2-hydroxypropyl acrylate and 20-25% 1-

hydroxypropan-2-yl acrylate[1][2].

The presence of both a hydroxyl and an acrylate group in their structures imparts valuable

properties to the resulting polymers, including hydrophilicity, improved adhesion, and sites for

cross-linking[3]. These characteristics make them suitable for a wide range of applications,

including the manufacturing of thermosetting coatings, adhesives, textiles, and biomedical

hydrogels[3][4][5].

Physicochemical Characteristics
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The isomers of 2-hydroxypropyl acrylate are clear, colorless to light-yellow liquids with a

sweetish, solvent-like odor[4]. While many reported physical and chemical properties pertain to

the commercial mixture, this section aims to distinguish between the individual isomers where

possible.

Comparative Data of 2-HPMA Isomers and the
Commercial Mixture
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Property
2-Hydroxypropyl
acrylate

1-Hydroxypropan-
2-yl acrylate

Commercial
Mixture

IUPAC Name
2-hydroxypropyl prop-

2-enoate

1-hydroxypropan-2-yl

prop-2-enoate
Mixture

Synonyms

beta-Hydroxypropyl

acrylate, 1,2-

Propanediol, 1-

acrylate

2-hydroxy-1-

methylethyl acrylate

Propylene glycol

monoacrylate

CAS Number 999-61-1 2918-23-2 25584-83-2

Molecular Formula C₆H₁₀O₃ C₆H₁₀O₃ C₆H₁₀O₃

Molecular Weight 130.14 g/mol [6] 130.14 g/mol 130.14 g/mol [5][7]

Boiling Point 70 °C at 2 mmHg[4] -

77 °C at 5 mmHg,

205.7 °C at 1013

hPa[1][7]

Density 1.05 g/cm³ at 25 °C[4] -
1.044 - 1.049 g/cm³ at

25 °C[1][7]

Refractive Index 1.4470 at 20 °C[4] - 1.445 at 20 °C

Flash Point 97 °C (closed cup)[2] - 99 °C (closed cup)[7]

Water Solubility Miscible[4] -

307 g/L at 25 °C

(considered miscible)

[1]

log Kow

(Octanol/Water

Partition Coefficient)

0.35[4] - 0.35[1]

Synthesis and Experimental Protocols
The industrial synthesis of 2-hydroxypropyl acrylate isomers involves the reaction of acrylic

acid with propylene oxide[4]. This reaction typically yields a mixture of the two isomers. The

synthesis of the individual, pure isomers would require specific synthetic routes or efficient

separation of the mixture.
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General Synthesis of 2-HPMA Isomer Mixture
The reaction is catalyzed by various compounds, including tertiary amines, quaternary

ammonium salts, and metal salts[4]. The process generally involves the ring-opening of the

propylene oxide epoxide by acrylic acid.

Logical Workflow for Synthesis:

General Synthesis of 2-HPMA Isomers

Acrylic Acid + Propylene Oxide

Reaction Vessel
(Controlled Temperature)

Catalyst
(e.g., Tertiary Amine, Metal Salt)

Crude Product
(Mixture of Isomers, Catalyst, Unreacted Starting Materials)

Purification
(e.g., Distillation)

Final Product
(Mixture of 2-HPMA Isomers)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-HPMA isomers.
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Experimental Protocol for Synthesis (General)
Charging the Reactor: A reaction vessel equipped with a stirrer, thermometer, and reflux

condenser is charged with acrylic acid and a suitable polymerization inhibitor (e.g.,

hydroquinone).

Addition of Catalyst: The catalyst is added to the reactor.

Addition of Propylene Oxide: Propylene oxide is slowly added to the reaction mixture while

maintaining a controlled temperature to manage the exothermic reaction.

Reaction: The mixture is stirred at a specific temperature for a set period to ensure complete

reaction.

Purification: The crude product is then purified, typically by vacuum distillation, to remove

unreacted starting materials, catalyst, and byproducts.

Analytical Separation of Isomers
The separation and quantification of the 2-hydroxypropyl acrylate and 1-hydroxypropan-2-yl

acrylate isomers are typically achieved using chromatographic techniques.

Experimental Protocol for HPLC Separation:

Instrumentation: A standard High-Performance Liquid Chromatography (HPLC) system with

a UV detector.

Column: A reverse-phase C18 column is commonly used[8].

Mobile Phase: A mixture of acetonitrile and water, often with a small amount of acid (e.g.,

phosphoric acid or formic acid for MS compatibility), is used as the mobile phase[8].

Detection: UV detection at a wavelength of around 210 nm.

Procedure:

Prepare a standard solution of the 2-HPMA isomer mixture in the mobile phase.
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Inject the sample onto the HPLC column.

Elute the isomers using the specified mobile phase composition and flow rate.

Detect the separated isomers using the UV detector. The two isomers will have distinct

retention times, allowing for their quantification.

Experimental Workflow for Analytical Characterization:

Analytical Workflow for 2-HPMA Isomer Characterization

2-HPMA Isomer Mixture

Gas Chromatography-Mass Spectrometry (GC-MS)High-Performance Liquid Chromatography (HPLC) Nuclear Magnetic Resonance (NMR) Spectroscopy

Isomer Separation Structural IdentificationQuantification of Isomer Ratio

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of 2-HPMA isomers.

Toxicological Profile
The toxicological data for 2-hydroxypropyl acrylate primarily pertains to the isomer mixture.

The acute toxicity is considered moderate, and it is a known skin and eye irritant[1].

Acute Toxicity
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Route of Exposure Species LD50 / LC50 Reference

Oral Rat 820 mg/kg bw [1]

Dermal Rabbit 306 mg/kg bw [1]

Inhalation Rat

No deaths at

saturated vapor for 8

hours

[1]

Irritation and Sensitization
2-Hydroxypropyl acrylate is classified as a severe skin irritant[1]. Direct contact can cause

redness, pain, and blisters[7]. It is also a severe eye irritant, with the potential to cause corneal

injury[1]. Furthermore, there is evidence to suggest that it can act as a skin sensitizer[1][2].

Metabolism
Specific metabolism studies on the individual isomers of 2-hydroxypropyl acrylate are limited.

However, by analogy with other acrylates like 2-hydroxyethyl acrylate (HEA), the primary

metabolic pathway is expected to be hydrolysis of the ester bond by carboxylesterases to form

acrylic acid and propylene glycol[9]. A minor pathway may involve conjugation with

glutathione[9].

Logical Diagram of Postulated Metabolic Fate:
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Postulated Metabolic Fate of 2-HPMA Isomers

2-HPMA Isomers

Ester Hydrolysis
(Carboxylesterases)

Glutathione Conjugation
(Minor Pathway)

Acrylic Acid + Propylene Glycol Mercapturic Acid Derivatives

Excretion

Click to download full resolution via product page

Caption: Postulated metabolic pathways for 2-HPMA isomers.

Signaling Pathways
Currently, there is a lack of specific information in the public domain detailing the direct

interaction of 2-hydroxypropyl acrylate isomers with specific cellular signaling pathways. The

observed toxicity is primarily attributed to the reactive nature of the acrylate moiety, which can

lead to non-specific cellular damage through Michael addition reactions with cellular

nucleophiles like proteins and glutathione. This can induce oxidative stress and inflammatory

responses. However, a specific signaling cascade that is a primary target has not been

elucidated.

Future research in this area would be valuable to understand the molecular mechanisms

underlying the toxicity and sensitizing potential of these compounds. A logical approach to
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investigating these effects is outlined below.

Logical Workflow for Investigating Cellular Effects:

Investigative Workflow for Cellular Effects of 2-HPMA Isomers

In Vitro Cell Exposure
(e.g., Keratinocytes, Hepatocytes)

Cytotoxicity Assays
(e.g., MTT, LDH)

Oxidative Stress Markers
(e.g., ROS, GSH levels)

Inflammatory Markers
(e.g., Cytokine Profiling)

Transcriptomic Analysis
(e.g., RNA-Seq)

Proteomic Analysis
(e.g., Mass Spectrometry)

Bioinformatic Pathway Analysis

Hypothesis Generation on
Affected Signaling Pathways

Click to download full resolution via product page

Caption: A logical workflow for investigating the cellular and molecular effects of 2-HPMA

isomers.

Conclusion
The isomers of 2-hydroxypropyl acrylate are important industrial chemicals with a range of

applications. While their general characteristics as a mixture are well-documented, a deeper

understanding of the distinct properties and biological effects of the individual isomers is an

area that warrants further investigation. This guide provides a summary of the current

knowledge and highlights the need for more detailed research into their specific toxicological
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profiles and interactions with cellular systems. Such information will be crucial for a more

refined risk assessment and the development of safer materials and handling practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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